3,5-dimethoxy-N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}ethyl)benzamide

• IUPAC Name: 3,5-dimethoxy-N-[2-(3-oxo-6,7-dihydro-5H-cyclopenta[c]pyridazin-2-yl)ethyl]benzamide
• InChI: InChI=1S/C18H21N3O4/c1-24-14-8-13(9-15(11-14)25-2)18(23)19-6-7-21-17(22)10-12-4-3-5-16(12)20-21/h8-11H,3-7H2,1-2H3,(H,19,23)
• InChI Key: RJTXTSVRKZWFLK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NCCN2C(=O)C=C3CCCC3=N2)OC
• Molecular Formula: C18H21N3O4
• Molecular Weight: 343.4 g/mol
• CAS No.: 2034496-15-4

Description

This compound features a cyclopenta[c]pyridazin-3-one core fused to a bicyclic system, linked via an ethyl group to a 3,5-dimethoxybenzamide moiety. The structure is characterized by its heterocyclic framework, which may confer unique electronic and steric properties relevant to pharmacological or material science applications. Its synthesis and characterization likely employ crystallographic tools such as SHELX and ORTEP for structural validation, as inferred from the widespread use of these programs in small-molecule refinement and visualization .

Biological Activity

3,5-Dimethoxy-N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}ethyl)benzamide is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its structure, synthesis, and various biological activities supported by case studies and research findings.

Chemical Structure and Properties

The compound's molecular formula is $C_{19}H_{19}N_{5}O_{3}$, with a molecular weight of approximately 397.5 g/mol. Its structure features a benzamide core substituted with dimethoxy groups and a cyclopentapyridazine moiety.

Property	Value
Molecular Formula	C19H19N5O3
Molecular Weight	397.5 g/mol
Purity	~95%
IUPAC Name	3,5-Dimethoxy-N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}ethyl)benzamide

Anticancer Activity

Research has indicated that derivatives of pyridazine compounds exhibit promising anticancer properties. For instance, studies have shown that compounds similar to 3,5-dimethoxy-N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}ethyl)benzamide can induce apoptosis in cancer cell lines. A notable study demonstrated that certain pyridazine derivatives inhibited cell proliferation in pancreatic and gastric cancer cells significantly more than the control groups .

Enzyme Inhibition

The compound has been evaluated for its inhibitory effects on key enzymes involved in neurodegenerative diseases. In vitro studies have shown that related compounds exhibit competitive inhibition on monoamine oxidase B (MAO-B) and acetylcholinesterase (AChE), which are critical targets in the treatment of Alzheimer's disease . The IC50 values for these activities indicate strong potential for therapeutic applications.

Neuroprotective Effects

In animal models, the compound has been associated with increased levels of gamma-aminobutyric acid (GABA), suggesting a neuroprotective effect. This elevation indicates potential uses in anticonvulsant therapies .

Case Studies

• Cell Proliferation Studies : A study involving various derivatives of pyridazine showed that compounds with structural similarities to 3,5-dimethoxy-N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}ethyl)benzamide exhibited significant inhibition of cell growth in human pancreatic cancer cell lines (Patu8988) as measured by MTT assays .
• Apoptosis Induction : Another study reported that the compound induced apoptosis through upregulation of caspase pathways in SMMC7721 cells. The western blot analysis confirmed the activation of caspase 3 as a mechanism for inducing cell death .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Implications of Structural Variations

Core Heterocycles: The cyclopenta[c]pyridazin core in the target compound may exhibit distinct conformational rigidity compared to the pyrimidine ring in 6g. This could influence binding interactions in biological targets or material properties.

Substituent Effects: The 3,5-dimethoxy groups on the benzamide in the target compound are electron-donating, which may increase solubility or modulate electronic properties. The morpholino group in 6g introduces polarity, possibly enhancing aqueous solubility compared to the target compound’s methoxy substituents.

Research Findings and Limitations

• Crystallographic Validation : Both compounds likely rely on SHELX and ORTEP for structural determination, ensuring accurate comparison of bond lengths, angles, and packing interactions .
• Biological Data Gaps : The provided evidence lacks pharmacological or physicochemical data (e.g., IC₅₀, logP), limiting functional comparisons.